molecular formula C16H17N3O2S B8593821 1-(2,3-Dihydro-1-benzofuran-5-carbonyl)-4-(1,3-thiazol-2-yl)piperazine

1-(2,3-Dihydro-1-benzofuran-5-carbonyl)-4-(1,3-thiazol-2-yl)piperazine

Cat. No. B8593821
M. Wt: 315.4 g/mol
InChI Key: AMRLZZNKKPTGEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,3-Dihydro-1-benzofuran-5-carbonyl)-4-(1,3-thiazol-2-yl)piperazine is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2,3-Dihydro-1-benzofuran-5-carbonyl)-4-(1,3-thiazol-2-yl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,3-Dihydro-1-benzofuran-5-carbonyl)-4-(1,3-thiazol-2-yl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C16H17N3O2S

Molecular Weight

315.4 g/mol

IUPAC Name

2,3-dihydro-1-benzofuran-5-yl-[4-(1,3-thiazol-2-yl)piperazin-1-yl]methanone

InChI

InChI=1S/C16H17N3O2S/c20-15(13-1-2-14-12(11-13)3-9-21-14)18-5-7-19(8-6-18)16-17-4-10-22-16/h1-2,4,10-11H,3,5-9H2

InChI Key

AMRLZZNKKPTGEW-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C1C=C(C=C2)C(=O)N3CCN(CC3)C4=NC=CS4

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 9 g of 1-(2-thiazolyl) piperazine and 5 g of anhydrous triethylamine in 200 ml of anhydrous tetrahydroduran, there were added dropwise, a solution of 9.1 g of 5-coumaranyl carboxylic acid chloride in 20 ml of tetrahydrofuran. After the completion of the addition, the reaction mixture was heated at 60° C for two hours, then, the so-formed precipitate was suction-filtered off. The filtrate was evaporated under reduced pressure and the crystalline residue was washed with water then recrystallized in 70 ml of ethanol. There were obtained 12 g of 1-(5-coumaranyl carbonyl)-4-(2-thiazolyl) piperazine, melting (K) at 150°-151° C.
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
9.1 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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